Cas no 2228200-54-0 (5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228200-54-0
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 5965609
• PubChem ID: 165668344
• Update Time: 2025-10-24

5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid
• 2228200-54-0
• EN300-1977564

• Inchi： 1S/C9H5ClN2O3/c10-8-5(2-1-3-11-8)7-6(9(13)14)4-12-15-7/h1-4H,(H,13,14)
• InChI Key： ZVAOTZZCTHCWEM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 223.9988697g/mol
• Monoisotopic Mass: 223.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228200-54-0)

5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228200-54-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a chloropyridine moiety linked to an oxazole-carboxylic acid scaffold, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid aligns with current trends in small-molecule drug development and sustainable agrochemicals. As the demand for targeted therapies rises, this compound's ability to modulate biological pathways has positioned it as a candidate for precision medicine applications. Its structural analogs are also being investigated for their role in crop protection, addressing global challenges like pesticide resistance and food security.

From a synthetic perspective, the CAS No. 2228200-54-0 compound offers a robust platform for structure-activity relationship (SAR) studies. Its chloropyridine group enables facile derivatization, while the oxazole-carboxylic acid functionality provides opportunities for molecular docking and bioisosteric replacements. These features are particularly relevant in fragment-based drug design, a hot topic in AI-driven drug discovery workflows.

Analytical characterization of 5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are frequently searched topics among chemistry professionals. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in complex matrices—a critical aspect for researchers working on metabolite profiling or impurity analysis.

In the context of green chemistry, synthetic routes to CAS No. 2228200-54-0 have evolved to incorporate catalytic methods and solvent-free conditions, reflecting the pharmaceutical industry's shift toward sustainable synthesis. This aligns with frequent search queries about eco-friendly heterocycle synthesis and atom-economical reactions. The compound's stability under various pH conditions also makes it suitable for formulation studies, another trending research area.

Beyond its chemical properties, 5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid has become a subject of interest in cheminformatics databases. Its molecular descriptors and ADME predictions are frequently analyzed using machine learning algorithms, connecting it to popular searches about computational chemistry tools. The compound's ligand efficiency metrics are particularly valuable for virtual screening campaigns in early-stage drug discovery.

Quality control protocols for CAS No. 2228200-54-0 emphasize rigorous spectroscopic validation and chiral purity assessment, addressing common industry concerns about compound characterization. These procedures are crucial given the compound's potential as a pharmacophore in medicinal chemistry projects targeting protein-protein interactions—a rapidly growing field with high search volume among researchers.

The commercial availability of 5-(2-chloropyridin-3-yl)-1,2-oxazole-4-carboxylic acid through specialty chemical suppliers has facilitated its adoption in high-throughput screening libraries. This accessibility, combined with its structural diversity, makes it a frequent subject of patent literature searches related to intellectual property in heterocyclic chemistry.

Looking forward, research on CAS No. 2228200-54-0 is expected to expand into bioconjugation chemistry and prodrug development, areas generating substantial online queries. Its balanced lipophilicity profile and hydrogen-bonding capacity suggest potential for creating drug delivery systems, particularly for poorly soluble APIs—a persistent challenge in pharmaceutical development that dominates many technical discussions.